6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-(2-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H26N6/c1-13-9-14(2)12-26(11-13)20-23-18(16-10-21-25(4)19(16)24-20)22-17-8-6-5-7-15(17)3/h5-8,10,13-14H,9,11-12H2,1-4H3,(H,22,23,24)
• InChI Key: RSROFVBUSAKTBP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=NC(=C3C=NN(C3=N2)C)NC4=CC=CC=C4C)C
• Molecular Formula: C20H26N6
• Molecular Weight: 350.5 g/mol
• CAS No.: 896005-89-3

Description

The compound “6-(3,5-dimethylpiperidin-1-yl)-1-methyl-N-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a complex organic molecule. It contains a pyrazolo[3,4-d]pyrimidin-4-amine core, which is substituted with a 3,5-dimethylpiperidin-1-yl group and an o-tolyl group.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The 3,5-dimethylpiperidin-1-yl group is a cyclic amine, while the pyrazolo[3,4-d]pyrimidin-4-amine core is a fused ring system containing nitrogen atoms.

Scientific Research Applications

Insecticidal and Antibacterial Potential

Research by Deohate and Palaspagar (2020) explored the synthesis of pyrimidine linked pyrazole heterocyclics, including compounds similar to the one , under microwave irradiation. These compounds were evaluated for their insecticidal activity against Pseudococcidae insects and their antibacterial potential against selected microorganisms, demonstrating a connection between chemical structure and biological activity (Deohate & Palaspagar, 2020).

Antifungal and Antimicrobial Activities

A study by Jafar et al. (2017) synthesized and tested various 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine derivatives, which are structurally related to the compound . These derivatives exhibited significant antifungal effects against Aspergillus terreus and Aspergillus niger, suggesting potential as antifungal agents (Jafar et al., 2017).

Anticancer and Anti-Inflammatory Properties

Rahmouni et al. (2016) investigated a series of pyrazolopyrimidines derivatives, including structures similar to the compound of interest, for their cytotoxic and 5-lipoxygenase inhibition activities. These compounds displayed potential anticancer properties against specific cancer cell lines, such as HCT-116 and MCF-7 (Rahmouni et al., 2016).

Antimicrobial Evaluation of Polyheterocyclic Systems

Sirakanyan et al. (2021) synthesized cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidin-7-amines to study their antimicrobial activity. Some of these compounds showed pronounced antimicrobial properties, highlighting the importance of the 3,5-dimethyl-1H-pyrazol-1-yl moiety in the pyrimidine structure for biological activity (Sirakanyan et al., 2021).